Cas no 30360-85-1 (1,3,5-Triazine-2,4-diamine,6-[(phenylmethyl)thio]-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-[(phenylmethyl)thio]-
• CAS No: 30360-85-1
• MF: C₁₀H₁₁N₅S
• MW: 233.292839288712
• CID: 316701
• Update Time: 2024-01-28

1,3,5-Triazine-2,4-diamine,6-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-[(phenylmethyl)thio]-
• 1,3,5-Triazine-2,4-diamine, 6-[(phenylmethyl)thio]-

• Inchi： 1S/C10H11N5S/c11-8-13-9(12)15-10(14-8)16-6-7-4-2-1-3-5-7/h1-5H,6H2,(H4,11,12,13,14,15)
• InChI Key： FGYSODANOITFHC-UHFFFAOYSA-N
• SMILES： N1=C(SCC2=CC=CC=C2)N=C(N)N=C1N

Computed Properties

• Exact Mass: 233.07373
• Monoisotopic Mass: 233.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.4
• Boiling Point: 536.6°Cat760mmHg
• Flash Point: 278.3°C
• Refractive Index: 1.707
• PSA: 90.71
• pka: 4.15±0.10(Predicted)